N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)thiophene-2-sulfonamide

• IUPAC Name: N-(5-ethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)thiophene-2-sulfonamide
• InChI: InChI=1S/C19H16N2O4S2/c1-2-21-15-6-3-4-7-17(15)25-16-10-9-13(12-14(16)19(21)22)20-27(23,24)18-8-5-11-26-18/h3-12,20H,2H2,1H3
• InChI Key: JSONNTAOTNPXDY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NS(=O)(=O)C4=CC=CS4
• Molecular Formula: C19H16N2O4S2
• Molecular Weight: 400.5 g/mol

Description

N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C19H16N2O4S2 and its molecular weight is 400.47. The purity is usually 95%.
BenchChem offers high-quality N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)thiophene-2-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)thiophene-2-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ocular Hypotensive Activity

Sulfonamide derivatives, including benzo[b]thiophene-2-sulfonamide, have been investigated for their potential as topically active inhibitors of ocular carbonic anhydrase, which could be beneficial in treating glaucoma. Among these compounds, 6-hydroxybenzo[b]thiophene-2-sulfonamide and its acetate ester were identified as potent ocular hypotensive agents, demonstrating significant effectiveness in preclinical evaluations for glaucoma treatment (S. Graham et al., 1989).

Antimicrobial and Antiproliferative Agents

N-ethyl-N-methylbenzenesulfonamide derivatives have been synthesized and assessed for their antimicrobial and antiproliferative effects. This research has led to the identification of compounds with significant cytotoxic activity against human cell lines, including lung (A-549) and liver (HepG2) carcinoma cells, as well as notable antimicrobial efficacy. The study highlights the potential of sulfonamide derivatives in developing new therapeutic agents for cancer and microbial infections (Shimaa M. Abd El-Gilil, 2019).

Antibacterial Agents

The synthesis of new heterocyclic compounds containing a sulfonamido moiety has been directed toward creating effective antibacterial agents. Through various chemical reactions, a range of derivatives was produced and tested for antibacterial activity, leading to the discovery of compounds with high antibacterial effectiveness (M. E. Azab et al., 2013).

Anticancer Activity

Research into novel thiophene derivatives with sulfonamide, isoxazole, benzothiazole, quinoline, and anthracene moieties has uncovered potential anticancer agents. Several compounds demonstrated higher cytotoxic activities than doxorubicin, a standard chemotherapeutic agent, against the human breast cancer cell line MCF7. This indicates the promise of sulfonamide-based derivatives in cancer therapy (M. Ghorab et al., 2014).